Cas no 1805948-41-7 (2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805948-41-7
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4846042
• Update Time: 2025-05-23

2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-3-6(7(18)19)4(20-9(14,15)16)1-5(17-3)8(11,12)13/h1H,2H2,(H,18,19)
• InChI Key： DNEOWCIOOVYUAX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=C(C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805948-41-7)

2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS 1805948-41-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and a chloromethyl substituent, which contribute to its reactivity and potential as a building block in drug discovery. The presence of both trifluoromethoxy and trifluoromethyl groups enhances its lipophilicity, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in CAS 1805948-41-7 for its potential in modulating enzyme activity and improving drug bioavailability. The compound's structural features align with current trends in precision medicine and targeted drug delivery, addressing common search queries like "fluorinated compounds in drug development" and "pyridine-based intermediates."

The synthesis of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyridine precursors. Its chloromethyl group allows for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability makes it a hotspot for queries such as "custom pyridine synthesis" and "high-value chemical intermediates."

From an industrial perspective, CAS 1805948-41-7 is gaining traction in agrochemical formulations. Its trifluoromethoxy moiety is known to enhance pesticidal activity, aligning with the growing focus on sustainable crop protection. Searches like "novel agrochemical intermediates" and "fluorine in pesticides" reflect this trend, highlighting the compound's dual utility in life sciences.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. Lab professionals frequently search for "analytical methods for fluorinated compounds," underscoring the need for detailed technical data.

Environmental and safety profiles of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid are rigorously evaluated to meet global chemical regulations. While not classified as hazardous under standard protocols, proper handling guidelines are emphasized in SDS documentation—addressing common concerns like "chemical safety of fluorinated intermediates."

Market-wise, the compound caters to niche segments in fine chemicals and contract research. Its pricing and availability fluctuate based on demand from drug discovery pipelines, making it a subject of searches like "supply chain for specialty pyridines." Suppliers often highlight its role in high-throughput screening libraries, responding to the pharmaceutical industry's need for diverse scaffolds.

Future research directions may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), areas dominating recent scientific literature. The intersection of fluorine chemistry and drug design continues to drive innovation, with CAS 1805948-41-7 positioned as a key player in this evolving landscape.